Cas no 1185384-91-1 (1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride)

• Product Name: 1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride
• CAS No: 1185384-91-1
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 4684192
• Update Time: 2025-05-19

1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride
• 1-(3-methyl-benzyl)-1 h-pyrazol-4-ylamine
• 1-(3-Methylbenzyl)-1H-pyrazol-4-amine hydrochloride

• Inchi： 1S/C11H13N3.ClH/c1-9-3-2-4-10(5-9)7-14-8-11(12)6-13-14;/h2-6,8H,7,12H2,1H3;1H
• InChI Key： AMGMVXIRSOWBQA-UHFFFAOYSA-N
• SMILES： Cl.N1(C=C(C=N1)N)CC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 379.9±30.0 °C at 760 mmHg
• Flash Point: 183.5±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride

1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride (CAS 1185384-91-1): A Comprehensive Overview

1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride (CAS 1185384-91-1) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to as a pyrazole derivative, has garnered attention due to its unique structural properties and versatile applications. The hydrochloride salt form enhances its stability and solubility, making it particularly useful in various experimental and industrial settings.

The molecular structure of 1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride features a pyrazole ring substituted with a 3-methylbenzyl group and an amine functionality. This configuration contributes to its reactivity and potential as a building block in drug discovery. Researchers are increasingly interested in this compound for its role in developing small-molecule inhibitors and therapeutic agents, particularly in the fields of oncology and neurology.

One of the most searched questions about 1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride relates to its synthesis methods. The compound is typically synthesized through multi-step organic reactions, including alkylation and amination processes. Its purity and yield are critical factors for researchers, which is why advanced techniques like HPLC purification are often employed. The demand for high-purity CAS 1185384-91-1 has risen in recent years, driven by its applications in high-throughput screening and medicinal chemistry.

In the context of current scientific trends, 1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride aligns with the growing focus on targeted therapies and precision medicine. Its structural motifs are being explored for interactions with specific biological targets, such as kinases and G-protein-coupled receptors. This has led to a surge in publications and patents mentioning CAS 1185384-91-1, particularly in studies related to signal transduction pathways and cell proliferation.

The physicochemical properties of 1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride are also a key area of interest. Its molecular weight, solubility profile, and stability under various conditions are frequently queried in academic and industrial databases. These properties are crucial for formulating the compound in drug delivery systems and ensuring its efficacy in biological assays. Additionally, its salt form improves bioavailability, a critical factor in pharmacokinetic studies.

From a market perspective, the availability of 1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride is supported by several chemical suppliers and research organizations. The compound is often listed under categories such as pharmaceutical intermediates and bioactive molecules. Its pricing and bulk availability are common queries among procurement specialists, reflecting its growing importance in R&D pipelines.

Another trending topic related to CAS 1185384-91-1 is its role in combinatorial chemistry. Researchers are leveraging its scaffold to generate libraries of analog compounds for screening against various disease targets. This approach aligns with the industry's shift toward fragment-based drug design, where small, versatile molecules like 1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride serve as critical starting points.

In summary, 1-(3-Methyl-benzyl)-1H-pyrazol-4-ylamine hydrochloride (CAS 1185384-91-1) is a compound of significant scientific and industrial relevance. Its applications span drug discovery, biochemical research, and material science, making it a valuable asset in modern chemistry. As research continues to uncover its potential, the demand for this compound is expected to grow, solidifying its place in the chemical and pharmaceutical landscapes.